Cas no 1247733-31-8 (methyl 2-(ethylamino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate)

• Product Name: methyl 2-(ethylamino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate
• CAS No: 1247733-31-8
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6175879
• PubChem ID: 61924958
• Update Time: 2025-06-23

methyl 2-(ethylamino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(ethylamino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate
• 1247733-31-8
• CS-0346738
• AKOS011198892
• EN300-1140370

• Inchi： 1S/C11H19N3O2/c1-5-13-11(3,10(15)16-4)8-14-7-6-12-9(14)2/h6-7,13H,5,8H2,1-4H3
• InChI Key： YOLCWECMMPDBRI-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CN1C=CN=C1C)NCC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 2-(ethylamino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate

Methyl 2-(Ethylamino)-2-Methyl-3-(2-Methyl-1H-Imidazol-1-yl)Propanoate: A Comprehensive Overview

The compound methyl 2-(ethylamino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate, with the CAS number 1247733-31-8, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates both an imidazole ring and an ethylamino group, making it a promising candidate for various applications in drug development and material science.

The molecular structure of methyl 2-(ethylamino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate is characterized by a central propanoate backbone. This backbone is substituted with an ethylamino group at the second carbon and a 2-methylimidazole group at the third carbon. The presence of these substituents imparts unique electronic and steric properties to the molecule, which are crucial for its interactions with biological systems. Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways, particularly those involving protein kinases and G-protein coupled receptors (GPCRs).

One of the most exciting developments involving this compound is its role in the design of novel therapeutic agents. Researchers have explored its ability to inhibit specific kinase enzymes, which are often overactive in various pathological conditions, including cancer and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that methyl 2-(ethylamino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate exhibits potent inhibitory activity against Src kinase, a key player in tumor progression and metastasis.

In addition to its pharmacological applications, this compound has also been investigated for its potential in agrochemicals. Its ability to interact with plant receptors suggests that it could be developed into a new class of pesticides or growth regulators. A recent paper in Pest Management Science reported that this compound shows selective toxicity against agricultural pests without adverse effects on non-target organisms, making it a promising candidate for sustainable pest control.

The synthesis of methyl 2-(ethylamino)-2-methyl-3-(2-methyl-1H-imidazol-1-y)propanoate involves a multi-step process that combines principles from both organic synthesis and catalysis. Researchers have optimized the reaction conditions to improve yield and purity, employing techniques such as microwave-assisted synthesis and catalytic hydrogenation. These advancements have not only streamlined the production process but also opened up new avenues for large-scale manufacturing.

Looking ahead, the future of methyl 2-(ethylamino)-2-methy-3-(...)propanoate lies in its continued exploration as a versatile building block for drug discovery. With ongoing research into its pharmacokinetics, bioavailability, and toxicity profiles, this compound has the potential to transition from a laboratory curiosity to a clinically relevant therapeutic agent.